Cas no 922966-74-3 (N-(1,3-benzothiazol-6-yl)naphthalene-2-carboxamide)

• Product Name: N-(1,3-benzothiazol-6-yl)naphthalene-2-carboxamide
• CAS No: 922966-74-3
• MF: C₁₈H₁₂N₂OS
• MW: 304.365682601929
• CID: 5498097
• Update Time: 2025-05-20

N-(1,3-benzothiazol-6-yl)naphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-6-yl)naphthalene-2-carboxamide

• Inchi： 1S/C18H12N2OS/c21-18(14-6-5-12-3-1-2-4-13(12)9-14)20-15-7-8-16-17(10-15)22-11-19-16/h1-11H,(H,20,21)
• InChI Key： MMFVYRPOQVDMOT-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2)=CC=C1C(NC1C=C2SC=NC2=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on N-(1,3-benzothiazol-6-yl)naphthalene-2-carboxamide

Professional Introduction to N-(1,3-benzothiazol-6-yl)naphthalene-2-carboxamide (CAS No. 922966-74-3)

N-(1,3-benzothiazol-6-yl)naphthalene-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 922966-74-3, represents a promising candidate for further exploration in drug discovery and therapeutic applications. The structural composition of this molecule, featuring a benzothiazole moiety linked to a naphthalene core via an amide bond, suggests potential biological activities that warrant in-depth investigation.

The benzothiazole ring system is a well-documented pharmacophore in medicinal chemistry, known for its versatility in interacting with biological targets. Specifically, the 1,3-benzothiazol-6-yl group in N-(1,3-benzothiazol-6-yl)naphthalene-2-carboxamide may contribute to its binding affinity with enzymes and receptors involved in various metabolic pathways. This structural feature has been extensively studied in the development of antimicrobial, anti-inflammatory, and anticancer agents. The naphthalene moiety, on the other hand, provides additional hydrophobicity and stability to the molecule, enhancing its solubility and bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of N-(1,3-benzothiazol-6-yl)naphthalene-2-carboxamide with potential biological targets. These studies suggest that the compound may exhibit inhibitory activity against key enzymes such as kinases and proteases, which are crucial in regulating cellular processes. Furthermore, the amide bond in the molecule could serve as a hinge region for modulating protein-protein interactions, offering a strategic site for drug design modifications.

In the realm of drug development, N-(1,3-benzothiazol-6-yl)naphthalene-2-carboxamide has been explored as a scaffold for novel therapeutic agents. Its unique structural attributes make it an attractive candidate for further optimization through structure-based drug design approaches. By leveraging high-throughput screening techniques and biophysical assays, researchers aim to identify derivatives of this compound that exhibit enhanced potency and selectivity. Such efforts are aligned with the broader goal of developing next-generation therapeutics that address unmet medical needs.

The synthesis of N-(1,3-benzothiazol-6-yl)naphthalene-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore the importance of innovative chemical techniques in modern drug discovery.

From a medicinal chemistry perspective, N-(1,3-benzothiazol-6-yl)naphthalene-2-carboxamide exemplifies the intersection of heterocyclic chemistry and pharmacology. The integration of benzothiazole and naphthalene units into a single molecular entity demonstrates how structural diversity can be harnessed to develop bioactive compounds with tailored properties. This approach aligns with current trends in drug design that emphasize modular construction and functional group manipulation to optimize pharmacokinetic profiles.

The potential applications of N-(1,3-benzothiazol-6-yl)naphthalene-2-carboxamide extend beyond traditional therapeutic areas. Its structural motif has been implicated in research related to neurodegenerative diseases, where modulating protein aggregation and oxidative stress are critical therapeutic strategies. Additionally, the compound's ability to interact with mitochondrial targets has sparked interest in its potential role in energy metabolism regulation. These diverse biological implications underscore the compound's multifaceted utility as a research tool and a lead structure for future drug development.

As our understanding of disease mechanisms continues to evolve, so does our capacity to design targeted interventions. N-(1,3-benzothiazol-6-yl)naphthalene-2-carboxamide stands as a testament to the power of interdisciplinary collaboration between chemists and biologists. By integrating synthetic chemistry with mechanistic biology, researchers can uncover novel therapeutic opportunities that were previously unexplored. This synergistic approach is essential for advancing pharmaceutical innovation and addressing complex diseases effectively.

In conclusion, N-(1,3-benzothiazol-6-yl)naphthalene-2-carboxamide (CAS No. 922966-74-3) represents a compelling subject of study in medicinal chemistry. Its unique structural features and potential biological activities make it a valuable asset in the quest for new therapeutic agents. Through continued research and development efforts, this compound holds promise for contributing to significant advancements in healthcare solutions.